8-methoxy-N-(3-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

• IUPAC Name: [8-methoxy-4-(3-methylanilino)quinolin-2-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C22H23N3O2S/c1-15-5-3-6-16(13-15)23-18-14-19(22(26)25-9-11-28-12-10-25)24-21-17(18)7-4-8-20(21)27-2/h3-8,13-14H,9-12H2,1-2H3,(H,23,24)
• InChI Key: PYKXMMOOEKKZGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC(=NC3=C2C=CC=C3OC)C(=O)N4CCSCC4
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol
• CAS No.: 1251546-86-7

Description

8-Methoxy-N-(3-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine is a quinoline-based small molecule characterized by three key structural features:

• 8-Methoxy group: A methoxy substituent at the 8-position of the quinoline core, which enhances electron density and may influence binding interactions.
• N-(3-Methylphenyl) at the 4-amine position: A para-substituted aromatic amine, contributing to hydrophobic interactions.

The compound (CAS: 1358760-49-2) has a molecular formula of C₂₁H₂₁N₃OS (MW: 363.48 g/mol) and a SMILES string of Cc1cccc(c1)Nc1c(cnc2c1cccc2)C(=O)N1CCSCC1 . Its thiomorpholine moiety distinguishes it from morpholine-containing analogs, as sulfur replaces oxygen in the heterocycle, altering electronic and steric properties.

Mechanism of Action

Target of Action

Quinoline-based compounds are known to have a wide range of biological activities and can interact with various cellular targets.

Mode of Action

Quinoline derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes.

Biochemical Pathways

Quinoline-based compounds are known to influence a variety of biochemical pathways, depending on their specific targets.

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound.

Result of Action

Quinoline-based compounds are known to have a wide range of effects at the molecular and cellular level, depending on their specific targets.

Action Environment

Environmental factors can significantly impact the action of pharmaceutical compounds.

Comparison with Similar Compounds

Key Observations :

• Substituent Position: The target compound’s thiomorpholine at C2 is unique compared to norbornanyl (), pyrimidine-piperazine (), or halogen substituents ().
• Synthetic Accessibility: Yields vary widely; for example, compound 134 () achieves 89% yield via nucleophilic substitution, whereas norbornanyl derivatives () show lower yields (11–21%), likely due to steric challenges.
• Molecular Weight : The target compound (363.48 g/mol) falls within the mid-range, balancing complexity and drug-likeness.

Functional and Pharmacological Insights

Role of Thiomorpholine vs. Morpholine

• Morpholine Derivatives : E.g., 4′-(5-N-Propylthiophen-2-yl)-2,2′:6′,2′′-terpyridine () shows metal-chelating properties, whereas the target compound’s thiomorpholine may favor protein binding via hydrophobic interactions.

Impact of Aromatic Amine Substituents

• 3-Methylphenyl (target compound): The methyl group provides moderate hydrophobicity without steric hindrance.
• Halogenated Aryl Amines (e.g., 3-Cl-4-F-phenyl in ): Halogens improve binding affinity to targets like kinase domains but may reduce solubility.

Methoxy Group Positioning

• 8-Methoxy (target compound): Unlike 7-methoxy in , the 8-position may influence quinoline planarity, affecting intercalation with DNA or proteins.

Computational and Experimental Data

Table 2: Calculated Properties of Selected Compounds

Compound Name	XLogP3	Hydrogen Bond Acceptors	Topological Polar Surface Area (Ų)	Reference ID
8-Methoxy-N-(3-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine	~3.2*	4	~70*
8-Chloro-N-(2-methoxyethyl)quinolin-4-amine	2.7	3	34.2
N-(3-Chloro-4-fluorophenyl)-7-methoxyquinolin-4-amine (NQ15)	~3.5	5	75.6

*Estimated based on structural analogs.

Key Trends :

• The target compound’s thiomorpholine increases polar surface area (compared to ), suggesting improved solubility relative to highly halogenated derivatives.
• Lower XLogP3 values (e.g., 2.7 in ) correlate with reduced lipophilicity, whereas the target compound’s moderate XLogP3 (~3.2) balances permeability and solubility.